BENGHE Foundational & Exploratory

Check Availability & Pricing

Variation of 3-Galactosyllactose Concentration
During Lactation: A Technical Guide

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest
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Cat. No.: B1195140

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the concentration of 3-
Galactosyllactose, specifically f1-3'-galactosyllactose (B3'-GL), a notable human milk
oligosaccharide (HMO), throughout the stages of lactation. This document synthesizes
available quantitative data, details experimental protocols for quantification, and illustrates the
relevant biosynthetic pathway.

Quantitative Analysis of B3'-Galactosyllactose
Concentration in Human Milk

3'-Galactosyllactose is a trisaccharide found in human milk, although in relatively low
concentrations compared to other HMOs. It is present in the milk of over 75% of women.[1][2]
[3][4] Current research indicates that the concentration of 33'-GL remains stable across the
different stages of lactation, from colostrum to mature milk.[1][2][3][4]

The most significant factor influencing the concentration of 33'-GL is maternal genetics,
specifically the secretor (FUT2) and Lewis (FUT3) gene status, which categorizes human milk
into four major groups (Group | to 1V).[1][3] Notably, the concentration of B3'-GL is higher in the
milk of mothers belonging to HM group IV and HM group Il compared to HM group 1.[1][3]

The following table summarizes the available quantitative data for f3'-GL concentration. Due to
its stability across lactation, a representative median concentration is provided.
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. B3'-Galactosyllactose (B3'-
Lactation Stage ) Reference
GL) Concentration (mgI/L)

Colostrum (Days 1-5) ~2.42 (Median) [1]
Transitional Milk (Days 6-14) ~2.42 (Median) [1]
Mature Milk (>14 Days) ~2.42 (Median) [1]

Note: The concentration of 3'-Galactosyllactose does not show significant variation across
lactation stages. The provided median value is based on a study analyzing 171 human milk
samples collected monthly over the first year of lactation.[1]

Biosynthesis of 3-Galactosyllactose in the
Mammary Gland

The biosynthesis of HMOs, including 3-Galactosyllactose, is a complex process that occurs in
the Golgi apparatus of the mammary epithelial cells. The synthesis of 33'-GL begins with the
foundational disaccharide of milk, lactose, which is formed from glucose and UDP-galactose. A
specific glycosyltransferase, a [3-1,3-galactosyltransferase, then catalyzes the addition of a
galactose molecule to the lactose backbone, forming the trisaccharide 3-Galactosyllactose.

The following diagram illustrates the simplified enzymatic pathway for the synthesis of 33'-
Galactosyllactose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1195140#variation-of-3-galactosyllactose-
concentration-during-lactation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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